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Compound of Interest

Compound Name: Aminooxidanide

Cat. No.: B1214172

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aminooxidanide, with the Chemical Abstracts Service (CAS) number 15435-66-2, is a
chemical entity of interest in various scientific domains. This document provides a
comprehensive overview of its known properties, potential biological roles, and synthetic
methodologies. While detailed experimental data remains limited in publicly accessible
literature, this guide consolidates the available information to serve as a foundational resource
for research and development activities.

Chemical and Physical Properties

Aminooxidanide is identified as a nitrogen oxoanion and the conjugate base of
hydroxylamine.[1][2] Its fundamental properties are summarized below.
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Property Value Source

CAS Number 15435-66-2 [11[2][3]

Molecular Formula H2NO~ [11[2][3]

Molecular Weight 32.022 g/mol [11[2]
Typically a white crystalline

Appearance _ [1]
solid

Solubility Generally soluble in water [1][3]
InChl=1S/H2NO/c1-2/h1H2/g-

InChl [2]
1

SMILES N[O-] [2][3]

Synthesis and Reactions

While specific, detailed experimental protocols for the synthesis of Aminooxidanide are not
readily available in the reviewed literature, general synthetic routes for related amino acid
derivatives are often cited. These include:

o Strecker Synthesis: This method involves the reaction of an aldehyde with ammonia and
hydrogen cyanide to form an alpha-amino nitrile, which is subsequently hydrolyzed.[1]

» Amidomalonate Synthesis: This approach utilizes the alkylation of an amidomalonate
followed by hydrolysis and decarboxylation.[1]

Aminooxidanide is expected to participate in reactions characteristic of amino acids, such as
peptide bond formation, decarboxylation, and N-acylation.[1]

Logical Flow of General Amino Acid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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